Cas no 2167841-88-3 (N-ethyl-2-methylprop-2-enehydrazide)

• Product Name: N-ethyl-2-methylprop-2-enehydrazide
• CAS No: 2167841-88-3
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• CID: 6289268
• PubChem ID: 87682625
• Update Time: 2025-05-22

N-ethyl-2-methylprop-2-enehydrazide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2-methylprop-2-enehydrazide
• EN300-1275842
• SCHEMBL4525171
• 2167841-88-3

• Inchi： 1S/C6H12N2O/c1-4-8(7)6(9)5(2)3/h2,4,7H2,1,3H3
• InChI Key： IWSKECINYHEZMS-UHFFFAOYSA-N
• SMILES： O=C(C(=C)C)N(CC)N

Computed Properties

• Exact Mass: 128.094963011g/mol
• Monoisotopic Mass: 128.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.3Ų

Additional information on N-ethyl-2-methylprop-2-enehydrazide

Comprehensive Guide to N-ethyl-2-methylprop-2-enehydrazide (CAS No. 2167841-88-3): Properties, Applications, and Market Insights

N-ethyl-2-methylprop-2-enehydrazide (CAS No. 2167841-88-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This hydrazide derivative, characterized by its unique molecular structure, offers a wide range of applications due to its reactivity and stability under various conditions. Researchers and industry professionals are increasingly exploring its potential, particularly in the development of novel therapeutic agents and advanced materials.

The chemical structure of N-ethyl-2-methylprop-2-enehydrazide features an ethyl group attached to a hydrazide moiety, which is further linked to a methylpropene group. This configuration imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry. The compound's CAS number, 2167841-88-3, serves as a unique identifier, ensuring precise identification in scientific literature and commercial transactions.

One of the most notable applications of N-ethyl-2-methylprop-2-enehydrazide is in the pharmaceutical industry, where it is used as a building block for the synthesis of bioactive molecules. Its hydrazide functional group is particularly useful in the creation of hydrazone derivatives, which are known for their antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have highlighted its potential in designing next-generation drugs targeting resistant bacterial strains, a topic of immense interest given the global rise in antibiotic resistance.

In agrochemicals, N-ethyl-2-methylprop-2-enehydrazide is explored for its role in developing new pesticides and herbicides. The compound's ability to interact with biological systems makes it a candidate for creating environmentally friendly crop protection agents. This aligns with the growing demand for sustainable agricultural practices, a hot topic in both scientific and consumer circles.

Material science is another area where N-ethyl-2-methylprop-2-enehydrazide shows promise. Its incorporation into polymers and coatings can enhance material properties such as durability, flexibility, and resistance to degradation. Researchers are investigating its use in smart materials that respond to environmental stimuli, a field that has seen exponential growth due to advancements in nanotechnology.

The market for N-ethyl-2-methylprop-2-enehydrazide is expected to expand as its applications diversify. Key drivers include the increasing investment in pharmaceutical R&D and the push for greener agrochemical solutions. Companies specializing in fine chemicals are scaling up production to meet the rising demand, with a focus on optimizing synthesis routes to improve yield and reduce costs.

From a regulatory perspective, N-ethyl-2-methylprop-2-enehydrazide is subject to standard safety and handling protocols applicable to organic compounds. Proper storage conditions, such as keeping the compound in a cool, dry place away from direct sunlight, are essential to maintain its stability. Safety data sheets (SDS) provide detailed guidelines for handling, ensuring compliance with international standards.

For researchers and procurement specialists, sourcing high-quality N-ethyl-2-methylprop-2-enehydrazide is critical. Reputable suppliers offer certificates of analysis (CoA) to verify purity and composition, which is especially important for applications in sensitive fields like drug development. The compound's CAS number, 2167841-88-3, is a key reference for ensuring accurate identification and avoiding counterfeit products.

In conclusion, N-ethyl-2-methylprop-2-enehydrazide (CAS No. 2167841-88-3) is a versatile compound with significant potential across multiple industries. Its unique chemical properties and broad applicability make it a subject of ongoing research and commercial interest. As scientific advancements continue to uncover new uses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare, agriculture, and materials engineering.